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Compound Focus: Bisandrographolide A

CAS No.: 160498-00-0

Cat. No.: S1540882

Get Quote

Bisandrographolide A is a diterpenoid lactone compound isolated from the medicinal plant Andrographis

paniculata [1] [2]. The table below summarizes its core chemical characteristics:

Property Specification

CAS Number 160498-00-0 [2] [3] [4]

Molecular Formula C₄₀H₅₆O₈ [1] [2] [3]

Molecular Weight 664.4 g/mol (GtoPdb) / 664.868 g/mol (Chemsrc) [1] [3]

Hydrogen Bond Donors 4 [1]

Hydrogen Bond Acceptors 8 [1]

Topological Polar Surface Area 133.52 Å² [1]

XLogP 7.26 [1]

Lipinski's Rule of Five 1 violation [1]

Boiling Point 832.6±65.0 °C at 760 mmHg [3]

Flash Point 252.3±27.8 °C [3]

Density 1.2±0.1 g/cm³ [3]

Vapor Pressure 0.0±0.6 mmHg at 25°C [3]
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Property Specification

Index of Refraction 1.596 [3]

The compound is typically obtained as a powder with a purity of >=98% and is soluble in various organic

solvents including DMSO, chloroform, dichloromethane, ethyl acetate, and acetone [2] [4].

Biological Activities and Mechanisms of Action

Primary Molecular Targets and EC₅₀ Values

Bisandrographolide A has been identified as a potent and selective activator of the TRPV4 ion channel:

Target/Activity Result Experimental System

TRPV4 Channel
Activation

EC₅₀ = 790-950 nM [2] [3] Calcium-imaging assay in HEK293T cells

overexpressing TRPV4 [2]

TRPV4 Channel
Activation

Activates in cell-free outside-

out patches [2]

Membrane-delimited mechanism [2]

TRPV1, TRPV2,
TRPV3

No activation or blockade [2] Specificity screening [2]

Andrographolide Unable to activate or block

TRPV4 [2]

Specificity control [2]

CD81 Binding Binds to and suppresses its

function [3]

Immunological studies

Anti-inflammatory
Activity

Reported activity [3] Traditional medicine observations

Immunostimulant
Activity

Reported activity [3] Traditional medicine observations
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Target/Activity Result Experimental System

Antihypertensive
Activity

Reported activity [3] Traditional medicine observations

Key Experimental Finding

The discovery that Bisandrographolide A activates TRPV4 channels emerged from a screen of 50 Chinese

herbal plant extracts using calcium-imaging assays to identify compounds active on TRPV3 and TRPV4

channels [2]. The extract from Andrographis paniculata was fractionated to identify Bisandrographolide A

as the active compound [2].

Experimental Protocols and Methodologies

TRPV4 Channel Activation Assay (Calcium Imaging)

This workflow outlines the key method used to discover Bisandrographolide A's activity:
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Cell Preparation
(HEK293T cells overexpressing TRPV4
or immortalized mouse keratinocytes)

Load Calcium-Sensitive Fluorescent Dye
(e.g., Fura-2, Fluo-4)

Apply Bisandrographolide A
(EC₅₀ determination: 790-950 nM)

Monitor Intracellular Calcium Levels
via fluorescence microscopy

Data Analysis
(Quantify calcium influx

as indicator of TRPV4 activation)

Specificity Confirmation
(Test on TRPV1, TRPV2, TRPV3 channels)

Mechanism Confirmation
(Cell-free patch clamp experiments)

Click to download full resolution via product page

Electrophysiology Confirmation

To confirm direct channel activation rather than indirect mechanisms, researchers performed cell-free

outside-out patch clamp experiments on HEK293T cells overexpressing TRPV4 cDNA. This
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demonstrated that Bisandrographolide A can activate TRPV4 channels in a membrane-delimited manner

without requiring cytoplasmic second messengers [2].

Compound Handling and Storage

Parameter Recommendation

Stock Solution Preparation Dissolve in DMSO to 10-100 mM concentration [2] [4]

Short-term Storage Store stock solutions at -20°C for up to 2 weeks [2]

Long-term Storage Desiccate powder at -20°C; stable for up to 24 months [2] [4]

Handling Note Gently shake vial if compound adheres to cap during shipping [2] [4]

Potential Therapeutic Applications

Based on its biological activities, Bisandrographolide A may contribute to several therapeutic effects:

TRPV4-Mediated Therapies: Given TRPV4's involvement in osmoregulation, mechanical sensing,

and pain pathways, Bisandrographolide A could be investigated for conditions involving these

mechanisms [2].

Traditional Medicine Validation: The TRPV4 activation may explain some traditional uses of

Andrographis paniculata extracts in traditional medicine, providing a molecular mechanism for

observed physiological effects [2].

Immunomodulation: The reported immunostimulant and anti-inflammatory activities combined with

CD81 suppression suggest potential immunomodulatory applications [3].

Research Gaps and Future Directions
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While the TRPV4 activation is well-established at the molecular level, several research areas remain

unexplored:

In vivo efficacy and pharmacokinetics in animal models
Detailed structure-activity relationship studies to optimize potency and selectivity

Therapeutic window and safety profile evaluation
Potential combination therapies with other active compounds
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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